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Compound of Interest

Compound Name: IR-117-17

Cat. No.: B15574847 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe and compliant disposal of IR-
117-17, an ionizable cationic and biodegradable amino lipid commonly used in the formulation

of lipid nanoparticles (LNPs) for mRNA delivery.[1][2][3] Adherence to these procedures is

critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory

compliance.

Hazard Assessment and Waste Classification
IR-117-17 is typically supplied as a solution in ethanol.[1][2][3] Therefore, the waste generated

from its use must be treated as hazardous. The primary hazards are associated with the

ethanol solvent, which is a flammable liquid. While IR-117-17 itself is described as

biodegradable, its cationic nature may confer cytotoxic properties, necessitating careful

handling and disposal to prevent release into the environment.[4][5]

The waste stream containing IR-117-17 and its ethanol solvent is classified as flammable

hazardous waste.

Key Data for Disposal Considerations
The following table summarizes the essential information for the proper handling and disposal

of IR-117-17 waste.
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Characteristic Data/Information Citation

Chemical Name IR-117-17 [1][2][4]

CAS Number 2940241-38-1 [1][4]

Primary Solvent Ethanol [1][2][3]

Waste Classification Flammable Hazardous Waste [6][7][8][9]

Primary Hazard Ignitability (due to ethanol) [6][8][9]

Secondary Hazard
Potential Cytotoxicity (as a

cationic lipid)
[5][10]

Incompatibilities
Strong oxidizing agents, acids,

and bases
[6][8]

Step-by-Step Disposal Protocol for IR-117-17
This protocol outlines the necessary steps for the safe collection, storage, and disposal of

waste containing IR-117-17.

Personal Protective Equipment (PPE)
Before handling IR-117-17 waste, ensure you are wearing the appropriate PPE:

Safety Goggles: To protect eyes from splashes.

Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended.

Laboratory Coat: To protect skin and clothing.

Waste Collection and Container Requirements
Designated Waste Container: Use a dedicated, leak-proof container clearly labeled for

flammable liquid waste.

Material Compatibility: The container must be compatible with ethanol. High-density

polyethylene (HDPE) or glass containers are suitable. Avoid using metal containers where

possible to prevent the risk of sparks.[6]
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Container Sealing: The container must have a secure, tight-fitting lid to prevent evaporation

of ethanol and the release of vapors. Keep the container closed except when adding waste.

Waste Labeling
Properly label the hazardous waste container with the following information:

The words "Hazardous Waste".

Full Chemical Names: List all contents, including "IR-117-17" and "Ethanol". Do not use

abbreviations.

Approximate Concentrations or Percentages of each component.

Date of Waste Accumulation Start: The date when the first drop of waste was added to the

container.

Hazard Pictograms: Include the pictogram for flammability.

Segregation and Storage
Segregation: Store the IR-117-17 waste container separately from incompatible materials,

especially strong oxidizing agents (like bleach), acids, and bases, to prevent dangerous

chemical reactions.[8]

Storage Location: Store the waste container in a cool, dry, well-ventilated area, away from

sources of ignition such as open flames, hot surfaces, and sparks.

Secondary Containment: It is best practice to place the waste container in a secondary

containment bin to catch any potential leaks.

Final Disposal
Do Not Dispose Down the Drain: Under no circumstances should IR-117-17 or its ethanol

solution be poured down the sink.[6][7][8] This is a violation of environmental regulations and

can harm aquatic life.
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Do Not Evaporate: Intentional evaporation of the ethanol solvent in a fume hood or

elsewhere is not a permissible disposal method and is illegal in many jurisdictions.[6]

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) department or a certified hazardous waste disposal company to arrange for the

pickup and proper disposal of the waste.

Experimental Protocol: Spill Cleanup
In the event of a spill of IR-117-17 solution, follow this procedure:

Alert Personnel: Immediately alert others in the vicinity of the spill.

Eliminate Ignition Sources: Turn off any nearby hot plates, open flames, or other potential

sources of ignition.

Ventilate the Area: Increase ventilation by opening a fume hood sash if the spill is contained

within it.

Contain the Spill: Use absorbent pads or other suitable absorbent material from a chemical

spill kit to contain the spill.

Absorb the Spill: Apply absorbent material over the spill, working from the outside in.

Collect Contaminated Materials: Carefully collect all contaminated absorbent materials and

any broken glass into a designated hazardous waste bag or container.

Clean the Area: Wipe the spill area with a damp cloth. The cloth and any contaminated PPE

(e.g., gloves) must also be disposed of as hazardous waste.

Label and Dispose: Seal and label the container with the collected spill debris as flammable

hazardous waste and arrange for its disposal through your EHS office.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of IR-117-
17.
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Caption: Decision workflow for the safe disposal of IR-117-17.
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Disclaimer: This document provides general guidance. Researchers must consult their

institution's specific safety protocols and comply with all local, state, and federal regulations

regarding hazardous waste disposal. If you are unsure about any aspect of the disposal

process, contact your Environmental Health and Safety (EHS) department for assistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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